Cas no 24695-48-5 (b-D-Allofuranuronic acid,5-amino-1,5-dideoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-)

• Product Name: b-D-Allofuranuronic acid,5-amino-1,5-dideoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-
• CAS No: 24695-48-5
• MF: C₁₀H₁₃N₃O₇
• MW: 287.226122617722
• CID: 256256
• PubChem ID: 11119723
• Update Time: 2025-04-19

b-D-Allofuranuronic acid,5-amino-1,5-dideoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• b-D-Allofuranuronic acid,5-amino-1,5-dideoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-
• (2S)-2-amino-2-[(3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]acetic acid
• (2S)-2-Amino-2-[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]acetic acid
• aminohexuronic acid
• 24695-48-5
• (2S)-2-amino-2-[(2R,3S,4R,5R)-5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]acetic acid
• 1-(5'-Amino-5'-deoxy-beta-D-allofuranosyluronoyl)uracil
• (S)-2-Amino-2-((2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)acetic acid

• Inchi： 1S/C10H13N3O7/c11-4(9(17)18)7-5(15)6(16)8(20-7)13-2-1-3(14)12-10(13)19/h1-2,4-8,15-16H,11H2,(H,17,18)(H,12,14,19)/t4-,5-,6+,7+,8+/m0/s1
• InChI Key： OTBZTPBBZITZBP-TVNFTVLESA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1[C@@H](C(=O)O)N)O)O)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 287.075
• Monoisotopic Mass: 287.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.9
• Topological Polar Surface Area: 162A^2

Experimental Properties

• Density: 1.782
• Refractive Index: 1.679

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides